Cas no 2229501-08-8 (3-(2-amino-3,3-difluoropropyl)-4-nitrophenol)

• Product Name: 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol
• CAS No: 2229501-08-8
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 6529616
• PubChem ID: 165672989
• Update Time: 2025-05-25

3-(2-amino-3,3-difluoropropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol
• 2229501-08-8
• EN300-1950738

• Inchi： 1S/C9H10F2N2O3/c10-9(11)7(12)4-5-3-6(14)1-2-8(5)13(15)16/h1-3,7,9,14H,4,12H2
• InChI Key： QYUUKJQNFJVIPF-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=C(C=CC=1[N+](=O)[O-])O)N)F

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol

Comprehensive Overview of 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol (CAS No. 2229501-08-8): Properties, Applications, and Innovations

The compound 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol (CAS No. 2229501-08-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoropropyl moiety and nitrophenol group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. The presence of both amino and nitro functional groups allows for diverse chemical modifications, enabling the development of novel derivatives with enhanced efficacy.

In recent years, the demand for fluorinated compounds like 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol has surged due to their improved metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to optimize pharmacokinetic properties. A common query among scientists is how this compound compares to non-fluorinated analogs in terms of binding affinity and toxicity. Studies suggest that the difluoropropyl chain enhances lipophilicity, facilitating better membrane penetration while maintaining low cytotoxicity—a critical factor in designing safer therapeutics.

Another area of interest is the role of 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol in agrochemical formulations. Its nitrophenol component is known to act as a precursor for herbicides and plant growth regulators. With the global shift toward sustainable agriculture, researchers are investigating eco-friendly derivatives of this compound that minimize environmental persistence without compromising efficacy. Frequently searched terms such as "green synthesis of nitrophenol derivatives" and "fluorinated agrochemicals safety" reflect this evolving focus.

The synthesis of CAS No. 2229501-08-8 typically involves multi-step reactions, including nucleophilic substitution and reduction processes. Optimizing these protocols to reduce waste and improve yield is a hot topic in organic chemistry forums. Advanced techniques like flow chemistry and catalytic fluorination are being explored to address scalability challenges. Additionally, computational modeling of the compound’s interactions with biological targets—often searched as "molecular docking with difluoropropyl analogs"—provides valuable insights for rational drug design.

From an industrial perspective, 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol is valued for its compatibility with parallel synthesis platforms, accelerating high-throughput screening campaigns. Its stability under various pH conditions also makes it suitable for formulation studies, a recurring theme in patents related to extended-release drug delivery systems. As regulatory agencies emphasize structure-activity relationship (SAR) data, detailed profiling of this compound’s metabolites is gaining traction—addressing FAQs like "how does fluorine substitution impact drug clearance?"

In conclusion, 3-(2-amino-3,3-difluoropropyl)-4-nitrophenol represents a compelling case study in the intersection of synthetic chemistry and applied life sciences. Its adaptability to both therapeutic and agricultural applications, coupled with the industry’s focus on sustainable chemistry and precision medicine, ensures its relevance in ongoing research. Future directions may include exploring its utility in diagnostic imaging or as a scaffold for covalent inhibitors, further solidifying its position in the molecular toolbox of innovation.